5-Chloro-3-fluoro-2-methylaminobenzoic acid

• Molecular Formula: C8H7ClFNO2
• Molecular Weight: 203.60 g/mol
• IUPAC Name: 5-chloro-3-fluoro-2-(methylamino)benzoic acid
• InChI: InChI=1S/C8H7ClFNO2/c1-11-7-5(8(12)13)2-4(9)3-6(7)10/h2-3,11H,1H3,(H,12,13)
• InChI Key: RTNNVLDONGCPMU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1F)Cl)C(=O)O

Description

5-Chloro-3-fluoro-2-methylaminobenzoic acid is a useful research compound. Its molecular formula is C8H7ClFNO2 and its molecular weight is 203.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-chloro-3-fluoro-2-methylaminobenzoic acid ethyl ester (135 mg, 0.58 mmol) in MeOH was added 1N NaOH (1165 μl, 1.17 mmol) and the reaction mixture was refluxed for 2 h. The reaction mixture was diluted with ethyl acetate and water and then extracted. The aqueous layer was acidified to pH3 using 1N HCl and the aqueous layer was extracted with EtOAc (2×). The organic layer was dried (MgSO4), filtered and concentrated in vacuo to give the desired product (110 mg, 93%) which did not require further purification. MS (ISP) 202.1 (M−H)−.